Cas no 1021143-59-8 (6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1021143-59-8
• MF: C₆H₆F₃N₃O₂
• MW: 209.125951290131
• MDL: MFCD11156264
• CID: 4568142
• PubChem ID: 28603320
• Update Time: 2023-11-24

6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Z2527856101
• 6-Amino-1-(2,2,2-trifluoroethyl)pyrimidine-2,4-dione
• 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• MDL： MFCD11156264
• Inchi： 1S/C6H6F3N3O2/c7-6(8,9)2-12-3(10)1-4(13)11-5(12)14/h1H,2,10H2,(H,11,13,14)
• InChI Key： SANJVMKVSXVEQA-UHFFFAOYSA-N
• SMILES： FC(CN1C(NC(C=C1N)=O)=O)(F)F

Computed Properties

• Exact Mass: 209.041211g/mol
• Monoisotopic Mass: 209.041211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.13g/mol
• XLogP3: -0.1
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones